Cas no 339105-73-6 (3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole)
339105-73-6 structure
Product Name:3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
CAS No:339105-73-6
MF:C10H11N3O3S
MW:253.277640581131
CID:5737596
PubChem ID:1487594
Update Time:2023-11-10
3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- MLS001166042
- 5-[(4-methoxyphenyl)methylsulfonyl]-1H-1,2,4-triazole
- BDBM114270
- 5-p-anisylsulfonyl-1H-1,2,4-triazole
- 339105-73-6
- 3-[(4-methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
- AKOS005102000
- 4-methoxybenzyl 1H-1,2,4-triazol-3-yl sulfone
- DTXSID001332591
- 8N-355S
- CHEMBL1451668
- HMS2863J15
- cid_1487594
- SMR000549953
- SCHEMBL14027250
- 3-[(4-METHOXYBENZYL)SULFONYL]-1H-1,2,4-TRIAZOLE
- 1H-1,2,4-Triazole, 5-[[(4-methoxyphenyl)methyl]sulfonyl]-
- 3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole
-
- Inchi: 1S/C10H11N3O3S/c1-16-9-4-2-8(3-5-9)6-17(14,15)10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
- InChI Key: KCVPBNPFYJAIED-UHFFFAOYSA-N
- SMILES: S(C1=NC=NN1)(CC1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 253.05211239g/mol
- Monoisotopic Mass: 253.05211239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- Density: 1.401±0.06 g/cm3(Predicted)
- Boiling Point: 505.3±52.0 °C(Predicted)
- pka: 6.44±0.20(Predicted)
3-[(4-Methoxyphenyl)methanesulfonyl]-1H-1,2,4-triazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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